Cas no 2309457-59-6 (Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]-)

• Product Name: Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]-
• CAS No: 2309457-59-6
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5878002
• PubChem ID: 138991063
• Update Time: 2025-11-02

Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]-
• 2309457-59-6
• 1-(1-Methylpyrazol-4-yl)oxycyclopropane-1-carboxylic acid
• 1-[(1-methyl-1H-pyrazol-4-yl)oxy]cyclopropane-1-carboxylic acid
• EN300-7352812
• Z3306030634

• Inchi： 1S/C8H10N2O3/c1-10-5-6(4-9-10)13-8(2-3-8)7(11)12/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： OXULYKQYWONJGJ-UHFFFAOYSA-N
• SMILES： C1(OC2=CN(C)N=C2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 373.4±22.0 °C(Predicted)
• pka: 3.32±0.20(Predicted)

Additional information on Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]-

Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]-: A Comprehensive Overview

Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]- (CAS No. 2309457-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a cyclopropane ring and a 1-methyl-1H-pyrazol-4-yl ether linkage, is part of a growing class of heterocyclic carboxylic acids with versatile applications. Its unique structural properties make it a valuable intermediate in drug discovery and material science.

The molecular structure of Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]- combines the stability of the cyclopropane moiety with the reactivity of the pyrazole ring. This hybrid architecture is particularly appealing for designing bioactive molecules, as it offers a balance between lipophilicity and metabolic stability. Researchers have explored its potential in modulating enzyme activity and receptor binding, making it a hotspot in medicinal chemistry.

Recent trends in green chemistry have highlighted the importance of sustainable synthesis methods for compounds like Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]-. Innovations in catalytic cyclopropanation and solvent-free reactions have improved the efficiency of its production, aligning with the industry's push toward environmentally friendly processes. These advancements are particularly relevant given the increasing demand for high-purity intermediates in pharmaceutical manufacturing.

One of the most searched questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]- exhibits moderate solubility in polar organic solvents such as DMSO and methanol, while remaining stable at room temperature for extended periods. These properties are critical for its handling and storage in laboratory settings.

In the context of drug discovery, this compound has been investigated as a precursor for kinase inhibitors and anti-inflammatory agents. Its pyrazole-cyclopropane scaffold mimics motifs found in several FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies. Computational chemistry tools, including molecular docking, have been employed to predict its interactions with biological targets.

The agrochemical sector has also explored derivatives of Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]- for developing novel plant growth regulators and pest control agents. Its structural flexibility allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in crop protection. This aligns with the global focus on sustainable agriculture and reduced environmental impact.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. These techniques are frequently searched by quality control professionals working with fine chemicals. Recent publications have optimized chromatographic methods for its quantification in complex matrices.

Market analysts note a steady growth in demand for Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]-, particularly from contract research organizations (CROs) and academic institutions. The compound's patent landscape shows increasing activity, with several applications filed for its derivatives in therapeutic areas like oncology and metabolic disorders. This commercial interest underscores its importance in modern chemical innovation.

From a safety perspective, standard laboratory precautions are recommended when handling Cyclopropanecarboxylic acid, 1-[(1-methyl-1H-pyrazol-4-yl)oxy]-. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) should be used, in line with good laboratory practices. Material safety data sheets (MSDS) provide detailed handling instructions that are frequently accessed by industrial users.

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug design, leveraging its reactive carboxyl group. The integration of machine learning in chemical property prediction could further accelerate its application development. As synthetic methodologies advance, we anticipate broader utilization of this versatile scaffold across multiple scientific disciplines.